molecular formula C4H5NO B3383724 2-Isocyanatoprop-1-ene CAS No. 4747-87-9

2-Isocyanatoprop-1-ene

Cat. No. B3383724
CAS RN: 4747-87-9
M. Wt: 83.09 g/mol
InChI Key: UKQJZQQPMIFNHE-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of 2-Isocyanatoprop-1-ene involves various methods. One of the methods includes the treatment of alcohols, thiols, and trimethylsilyl ethers with triphenylphosphine/2,3-dichloro-5,6-dicyanobenzoquinone/Bu4NOCN in acetonitrile . This method is highly selective for conversion of primary alcohols to alkyl isocyanates in the presence of secondary and tertiary alcohols, thiols, and trimethysilyl ethers .


Molecular Structure Analysis

The molecular formula of 2-Isocyanatoprop-1-ene is C4H5NO. Its molecular weight is 83.09 g/mol. The structure can be visualized using a structural formula editor and a 3D model viewer .


Chemical Reactions Analysis

The reactions between substituted isocyanates (RNCO) and other small molecules (e.g. water, alcohols, and amines) are of significant industrial importance, particularly for the development of novel polyurethanes and other useful polymers . The reaction of isocyanates with water is critical for the formation of polyurethane-based polymers that make up coatings, foams, adhesives, elastomers, and insulation .


Physical And Chemical Properties Analysis

2-Isocyanatoprop-1-ene is a colorless liquid with a characteristic odor. Its molecular weight is 83.09 g/mol. More detailed physical and chemical properties were not found in the search results.

Future Directions

While the future directions specific to 2-Isocyanatoprop-1-ene are not mentioned in the search results, there is a growing interest in the development of bio-based isocyanates . This is driven by environmental concerns about fossil-based isocyanates and the desire to develop green polyurethanes with properties and performance comparable to fossil-based ones .

properties

IUPAC Name

2-isocyanatoprop-1-ene
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H5NO/c1-4(2)5-3-6/h1H2,2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UKQJZQQPMIFNHE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=C)N=C=O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H5NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80514094
Record name 2-Isocyanatoprop-1-ene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80514094
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

83.09 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Isocyanatoprop-1-ene

CAS RN

4747-87-9
Record name 2-Isocyanatoprop-1-ene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80514094
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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